Cas no 2228341-31-7 (5-(2-ethynylphenyl)-1,3-oxazol-2-amine)

5-(2-Ethynylphenyl)-1,3-oxazol-2-amine is a specialized heterocyclic compound featuring an ethynylphenyl moiety linked to an oxazole ring with an amine functional group. This structure offers versatility in synthetic chemistry, particularly in the development of pharmaceuticals and agrochemicals, where its oxazole core serves as a key pharmacophore. The ethynyl group provides a reactive handle for further functionalization via click chemistry or cross-coupling reactions, enhancing its utility in modular synthesis. Its rigid aromatic system contributes to stability, while the amine group allows for derivatization or coordination in metal-catalyzed processes. This compound is valuable for researchers exploring novel bioactive molecules or advanced materials.

5-(2-ethynylphenyl)-1,3-oxazol-2-amine structure

2228341-31-7 structure

Product Name:5-(2-ethynylphenyl)-1,3-oxazol-2-amine

CAS No:2228341-31-7

MF:C₁₁H₈N₂O

MW:184.19402217865

CID:6381633

PubChem ID:165647906

Update Time:2025-06-08

5-(2-ethynylphenyl)-1,3-oxazol-2-amine Chemical and Physical Properties

Names and Identifiers

- 5-(2-ethynylphenyl)-1,3-oxazol-2-amine
- EN300-1818510
- 2228341-31-7
- Inchi： 1S/C11H8N2O/c1-2-8-5-3-4-6-9(8)10-7-13-11(12)14-10/h1,3-7H,(H2,12,13)
- InChI Key： BMBZPVPMXADTIE-UHFFFAOYSA-N
- SMILES： O1C(N)=NC=C1C1C=CC=CC=1C#C

Computed Properties

Exact Mass: 184.063662883g/mol
Monoisotopic Mass: 184.063662883g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 245
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 52Å²

5-(2-ethynylphenyl)-1,3-oxazol-2-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1818510-0.05g	5-(2-ethynylphenyl)-1,3-oxazol-2-amine	2228341-31-7	0.05g	$1104.0	2023-09-19
Enamine	EN300-1818510-0.1g	5-(2-ethynylphenyl)-1,3-oxazol-2-amine	2228341-31-7	0.1g	$1157.0	2023-09-19
Enamine	EN300-1818510-0.25g	5-(2-ethynylphenyl)-1,3-oxazol-2-amine	2228341-31-7	0.25g	$1209.0	2023-09-19
Enamine	EN300-1818510-0.5g	5-(2-ethynylphenyl)-1,3-oxazol-2-amine	2228341-31-7	0.5g	$1262.0	2023-09-19
Enamine	EN300-1818510-1.0g	5-(2-ethynylphenyl)-1,3-oxazol-2-amine	2228341-31-7	1g	$1315.0	2023-06-02
Enamine	EN300-1818510-2.5g	5-(2-ethynylphenyl)-1,3-oxazol-2-amine	2228341-31-7	2.5g	$2576.0	2023-09-19
Enamine	EN300-1818510-5.0g	5-(2-ethynylphenyl)-1,3-oxazol-2-amine	2228341-31-7	5g	$3812.0	2023-06-02
Enamine	EN300-1818510-10.0g	5-(2-ethynylphenyl)-1,3-oxazol-2-amine	2228341-31-7	10g	$5652.0	2023-06-02
Enamine	EN300-1818510-1g	5-(2-ethynylphenyl)-1,3-oxazol-2-amine	2228341-31-7	1g	$1315.0	2023-09-19
Enamine	EN300-1818510-5g	5-(2-ethynylphenyl)-1,3-oxazol-2-amine	2228341-31-7	5g	$3812.0	2023-09-19